Cas no 1357923-37-5 (a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride)

• Product Name: a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride
• CAS No: 1357923-37-5
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD25958430
• CID: 3165878
• PubChem ID: 66728489
• Update Time: 2025-08-04

a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride
• 2-(3-pyrrolidinyl)-2-propanol hydrochloride
• 2-(pyrrolidin-3-yl)propan-2-ol hydrochloride
• MFCD17171384
• SY288620
• EN300-6759138
• DB-148603
• (S)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride ee
• YAC57745
• CLMRAZFIFLFGKM-UHFFFAOYSA-N
• MFCD31801468
• 2-(Pyrrolidin-3-yl)propan-2-olhydrochloride
• CS-0433871
• Z3244488960
• 2-pyrrolidin-3-ylpropan-2-ol;hydrochloride
• 1357923-37-5
• SCHEMBL571900
• 2-(Pyrrolidin-3-yl)propan-2-ol HCl
• SY010744
• MFCD25958430
• BS-40702
• AT11353
• AKOS025243913
• SB44809
• a,a-Dimethyl-3-pyrrolidinemethanol HCl
• (R)-2-(3-Pyrrolidinyl)-2-propanol Hydrochloride
• 849-452-8
• HEC92337

• MDL： MFCD25958430
• Inchi： 1S/C7H15NO.ClH/c1-7(2,9)6-3-4-8-5-6;/h6,8-9H,3-5H2,1-2H3;1H
• InChI Key： CLMRAZFIFLFGKM-UHFFFAOYSA-N
• SMILES： Cl.OC(C)(C)C1CNCC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride

a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride (CAS No. 1357923-37-5): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

The compound a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride (CAS No. 1357923-37-5) represents a significant molecule in the realm of chemical biology and medicinal chemistry. This compound, characterized by its hydrochloride salt form, has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The a,a-Dimethyl-3-pyrrolidinemethanol core structure, featuring a pyrrolidine ring with methyl substitutions at the alpha positions and a hydroxymethyl group at the third position, contributes to its distinctive chemical behavior and biological activity.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyrrolidine derivatives emerging as pivotal scaffolds in the design of novel therapeutic agents. The a,a-Dimethyl-3-pyrrolidinemethanol structure is no exception, offering a versatile platform for modifications that can fine-tune its pharmacological properties. The hydroxymethyl group provides a site for further functionalization, enabling the synthesis of analogs with enhanced binding affinity or altered metabolic stability.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, making it more amenable for formulation in pharmaceutical applications. This solubility profile is critical for drug delivery systems, where bioavailability and pharmacokinetic profiles are paramount. The compound’s ability to dissolve in water opens up possibilities for oral or injectable formulations, broadening its therapeutic potential.

Recent studies have highlighted the a,a-Dimethyl-3-pyrrolidinemethanol derivative’s role in modulating biological pathways relevant to neurological disorders. The pyrrolidine ring is known to interact with various targets, including enzymes and receptors involved in neurotransmitter signaling. Preliminary research suggests that modifications to this scaffold can lead to compounds with potential applications in treating conditions such as Alzheimer’s disease and Parkinson’s disease. The hydrochloride formulation may enhance the compound’s bioavailability and reduce variability in drug response among patients.

The synthesis of a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and protecting group strategies, are employed to construct the pyrrolidine core efficiently. The introduction of the hydroxymethyl group at the third position is achieved through nucleophilic addition reactions, while the subsequent conversion to the hydrochloride salt involves acid-base chemistry.

In the context of drug discovery, computational modeling has become an indispensable tool for predicting the binding affinity and pharmacokinetic properties of a,a-Dimethyl-3-pyrrolidinemethanol derivatives. Molecular docking studies have shown that this compound can interact with specific protein targets, suggesting its potential as an inhibitor or modulator of key biological pathways. These computational insights guide experimental design and accelerate the development of lead compounds for further optimization.

The CAS No. 1357923-37-5 registry number ensures unambiguous identification of this compound in scientific literature and patent databases. This standardized nomenclature facilitates collaboration among researchers worldwide and aids in tracking the compound’s development from preclinical studies to clinical trials. The unique identifier also streamlines regulatory submissions and quality control processes within pharmaceutical companies.

The hydrochloride formulation of a,a-Dimethyl-3-pyrrolidinemethanol is particularly noteworthy for its stability under various storage conditions. This stability is crucial for maintaining the compound’s integrity during long-term storage or transport, ensuring that it remains effective for therapeutic use. Additionally, the hydrochloride salt may exhibit improved pharmacokinetic profiles compared to its free base form, including enhanced absorption rates or prolonged half-life.

The versatility of a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride as a scaffold for drug development is further underscored by its ability to undergo diverse chemical modifications. Researchers can introduce various functional groups at different positions on the pyrrolidine ring or replace parts of the molecule altogether to generate libraries of compounds with tailored properties. Such structural diversification is essential for identifying molecules with optimal efficacy and minimal side effects.

In conclusion, a,a-Dimethyl-3-pyrrolidinemethanol Hydrochloride (CAS No. 1357923-37-5) represents a promising candidate in modern chemical biology and medicinal chemistry. Its unique structural features, combined with its solubility profile and synthetic accessibility, make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to explore its potential applications in treating neurological disorders and other diseases, highlighting its significance as a building block in drug discovery efforts.